N-(5-Methylisoxazol-3-yl)-4-(3-phenylthioureido)benzenesulfonamide

• Molecular Formula: C17H16N4O3S2
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 1-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-3-phenylthiourea
• InChI: InChI=1S/C17H16N4O3S2/c1-12-11-16(20-24-12)21-26(22,23)15-9-7-14(8-10-15)19-17(25)18-13-5-3-2-4-6-13/h2-11H,1H3,(H,20,21)(H2,18,19,25)
• InChI Key: RQZXRKDDMOWHSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)NC3=CC=CC=C3

Description

Hit2Lead 5194466 is a compound from the ChemBridge Corporation’s Hit2Lead collection, which is designed to support drug discovery and development. This compound is part of a vast library of small molecules that are used in high-throughput screening to identify potential drug candidates. The Hit2Lead collection is known for its high-quality, lead-like, and drug-like compounds, making it a valuable resource for researchers in the fields of chemistry, biology, and medicine .

Preparation Methods

The preparation of Hit2Lead 5194466 involves synthetic routes that are optimized for high yield and purity The specific synthetic routes and reaction conditions for this compound are proprietary to ChemBridge CorporationIndustrial production methods typically involve large-scale synthesis using automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Hit2Lead 5194466 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

Addition: This reaction involves the addition of atoms or groups to a double or triple bond. Common reagents include hydrogen gas and halogens.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Hit2Lead 5194466 has a wide range of scientific research applications, including:

Chemistry: It is used in the development of new synthetic methodologies and the study of reaction mechanisms.

Biology: It is used in the study of biological pathways and the identification of potential drug targets.

Medicine: It is used in the development of new therapeutic agents for the treatment of various diseases.

Industry: It is used in the development of new materials and the optimization of industrial processes.

Mechanism of Action

The mechanism of action of Hit2Lead 5194466 involves its interaction with specific molecular targets in the body. These targets can include enzymes, receptors, and other proteins that play a role in various biological pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved depend on the particular application and the biological system being studied .

Comparison with Similar Compounds

Hit2Lead 5194466 can be compared with other similar compounds in the Hit2Lead collection. Some of these similar compounds include:

• Hit2Lead 5194467
• Hit2Lead 5194468
• Hit2Lead 5194469

These compounds share similar structural features and are used in similar applications. Hit2Lead 5194466 may have unique properties that make it more suitable for certain applications. For example, it may have higher potency, better selectivity, or improved pharmacokinetic properties .